Cas no 1805127-67-6 (6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde)

6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde is a fluorinated pyridine derivative with a nitro and methoxy substitution pattern, offering unique reactivity for advanced synthetic applications. The trifluoromethoxy group enhances electron-withdrawing properties, while the aldehyde functionality provides a versatile handle for further derivatization. This compound is particularly valuable in pharmaceutical and agrochemical research, where its structural motifs contribute to the development of bioactive molecules. Its high purity and well-defined reactivity make it suitable for use as a key intermediate in heterocyclic chemistry, enabling precise modifications in complex molecular architectures. The nitro group further expands its utility in nucleophilic substitution and reduction reactions.

6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde structure

1805127-67-6 structure

Product name:6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde

CAS No:1805127-67-6

MF:C₈H₅F₃N₂O₅

MW:266.130912542343

CID:4838143

6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde
- Inchi： 1S/C8H5F3N2O5/c1-17-6-2-5(13(15)16)4(3-14)7(12-6)18-8(9,10)11/h2-3H,1H3
- InChI Key： FMCKUVWNJXQKJK-UHFFFAOYSA-N
- SMILES： FC(OC1C(C=O)=C(C=C(N=1)OC)[N+](=O)[O-])(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 319
Topological Polar Surface Area: 94.2
XLogP3: 2

6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029088337-1g	6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde	1805127-67-6	97%	1g	$1,445.30	2022-04-01

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Additional information on 6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde

6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No 1805127-67-6)

The compound 6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde with CAS No 1805127-67-6 is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its complex molecular structure, which includes a pyridine ring substituted with multiple functional groups, including a methoxy group, a nitro group, a trifluoromethoxy group, and an aldehyde group. The combination of these substituents imparts unique chemical and physical properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde in the development of advanced materials and pharmaceuticals. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules, where its aldehyde group serves as a reactive site for further functionalization. The presence of the nitro group enhances the compound's electronic properties, making it suitable for applications in electrochemistry and optoelectronics.

The synthesis of CAS No 1805127-67-6 involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitution reactions to introduce the various functional groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These improvements have made the compound more accessible for large-scale applications.

In terms of applications, 6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde has shown promise in the field of agrochemicals. Its ability to act as a growth regulator in plants has been demonstrated in several studies, where it was found to enhance crop yields under controlled conditions. Additionally, the compound's stability under various environmental conditions makes it a candidate for use in sustainable agricultural practices.

From a pharmacological perspective, this compound has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have revealed that it exhibits moderate activity against inflammatory pathways, suggesting its potential for further development into therapeutic agents. However, more extensive testing is required to fully understand its efficacy and safety profile.

The environmental impact of CAS No 1805127-67-6 has also been a topic of recent research. Studies have shown that the compound undergoes rapid degradation under UV light, reducing its persistence in aquatic environments. This characteristic is particularly important for ensuring the sustainability of its use in agricultural and industrial settings.

In conclusion, 6-Methoxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No 1805127-67) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development. As scientific understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing both scientific knowledge and practical applications.